
DBCO-NHCO-PEG12-biotin CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DBCO-NHCO-PEG12-biotin

Cat. No.: B12055459 Get Quote

In-Depth Technical Guide: DBCO-NHCO-PEG12-
biotin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,

applications, and experimental protocols for DBCO-NHCO-PEG12-biotin, a key reagent in

modern bioconjugation.

Core Concepts:
DBCO-NHCO-PEG12-biotin is a heterobifunctional linker that plays a crucial role in the field of

bioconjugation.[1] It incorporates three key functional components:

Dibenzocyclooctyne (DBCO): This moiety is at the heart of its utility, enabling copper-free

click chemistry. The high ring strain of the DBCO group allows for a highly efficient and

specific reaction with azide-functionalized molecules in a process known as Strain-Promoted

Azide-Alkyne Cycloaddition (SPAAC).[2][3][4][5][6] This reaction is bioorthogonal, meaning it

does not interfere with native biological processes, making it ideal for use in complex

biological systems, including living cells.[4][7]

Biotin: This vitamin has an exceptionally high affinity for streptavidin and avidin proteins. This

strong and specific interaction is widely exploited for detection, purification, and
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immobilization of biotinylated molecules.[1][8]

12-unit Polyethylene Glycol (PEG) Spacer: The PEG12 spacer is a flexible, hydrophilic chain

that enhances the solubility of the molecule in aqueous buffers.[1][2][9] It also reduces steric

hindrance, providing better access for both the DBCO group to react with its target and for

the biotin tag to bind to streptavidin or avidin.[1]

Quantitative Data
The following table summarizes the key quantitative data for DBCO-NHCO-PEG12-biotin.

Property Value Source(s)

CAS Number 2621391-31-7 [2][3][10]

Molecular Weight 1102.34 g/mol [2][4][5][11][12][13][14]

Molecular Formula C55H83N5O16S [4][5][10][11][13][14]

Purity Typically ≥95% [1][2][11][12][13]

Storage
-18°C or -20°C for long-term

storage
[11][12][13]

Experimental Protocols
The primary application of DBCO-NHCO-PEG12-biotin is the biotinylation of azide-modified

molecules via SPAAC. Below are generalized protocols for the conjugation of proteins (e.g.,

antibodies) and oligonucleotides.

Protocol 1: Biotinylation of an Azide-Modified Antibody
This protocol outlines the steps for labeling an antibody containing an azide group with DBCO-
NHCO-PEG12-biotin.

1. Materials:

Azide-modified antibody in an amine-free buffer (e.g., PBS)

DBCO-NHCO-PEG12-biotin
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Anhydrous DMSO or DMF

Spin desalting column

2. Procedure:

Prepare the Antibody Solution: Ensure the antibody is at a concentration of 1-10 mg/mL in an

appropriate buffer.[3][5][7] If the buffer contains sodium azide, it must be removed by dialysis

or buffer exchange as it will react with the DBCO group.

Prepare the DBCO Reagent Stock Solution: Dissolve DBCO-NHCO-PEG12-biotin in

anhydrous DMSO or DMF to a stock concentration of 1-10 mM.

Conjugation Reaction: Add a 2-4 fold molar excess of the DBCO-NHCO-PEG12-biotin
solution to the antibody solution.[10]

Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at

4°C with gentle mixing.[3][10]

Purification: Remove the unreacted DBCO-NHCO-PEG12-biotin using a spin desalting

column or dialysis.

Validation: The success of the conjugation can be confirmed by techniques such as SDS-

PAGE, which will show a shift in the molecular weight of the antibody.[3][10]

Protocol 2: Biotinylation of an Azide-Modified
Oligonucleotide
This protocol provides a general procedure for labeling an azide-functionalized oligonucleotide.

1. Materials:

Azide-modified oligonucleotide

DBCO-NHCO-PEG12-biotin

Anhydrous DMSO
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Nuclease-free water

Gel filtration or HPLC for purification

2. Procedure:

Prepare the Oligonucleotide Solution: Dissolve the azide-modified oligonucleotide in

nuclease-free water or a suitable buffer.

Prepare the DBCO Reagent Stock Solution: Dissolve DBCO-NHCO-PEG12-biotin in

anhydrous DMSO to a stock concentration of 10 mM.

Conjugation Reaction: Mix the DBCO-NHCO-PEG12-biotin with the azide-modified

oligonucleotide. A 2-4 fold molar excess of the biotin reagent is recommended.[10]

Incubation: Incubate the reaction at room temperature overnight.[11]

Purification: Purify the biotinylated oligonucleotide from unreacted reagents using gel

filtration, ethanol precipitation, or reverse-phase HPLC.[10]

Visualizations
The following diagrams illustrate the chemical reaction and a typical experimental workflow

involving DBCO-NHCO-PEG12-biotin.

Caption: Chemical reaction of DBCO-NHCO-PEG12-biotin with an azide-modified molecule.
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Experimental Workflow for Bioconjugation

Prepare Azide-Modified
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Click to download full resolution via product page

Caption: A typical experimental workflow for bioconjugation using DBCO-NHCO-PEG12-biotin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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